The Definitive Guide to the Structural Elucidation of 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride
The Definitive Guide to the Structural Elucidation of 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride
An In-Depth Technical Resource for Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
The structural integrity of any chemical entity intended for pharmaceutical use is of paramount importance, ensuring its safety, efficacy, and quality. 1,3-Bis(isopropylamino)propan-2-ol dihydrochloride, a known process-related impurity and potential degradant of Propranolol, necessitates rigorous structural characterization. This technical guide provides a comprehensive, multi-technique approach to the definitive structure elucidation of this compound. By integrating insights from synthesis, Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and X-ray Crystallography, this document serves as a practical manual for scientists engaged in pharmaceutical development and quality control. Each analytical step is detailed with the underlying scientific rationale, ensuring a self-validating and robust analytical workflow.
Introduction: The Imperative of Structural Certainty
In the landscape of pharmaceutical development, the adage "the dose makes the poison" is predicated on the absolute certainty of the chemical structure of both the active pharmaceutical ingredient (API) and any associated impurities.[1] Structural elucidation is the foundational process of determining the precise three-dimensional arrangement of atoms within a molecule. For a compound like 1,3-bis(isopropylamino)propan-2-ol dihydrochloride, which can arise during the synthesis of the widely-used beta-blocker Propranolol, its unambiguous identification is a regulatory and safety necessity. The presence and structure of impurities can significantly impact the safety and efficacy profile of a drug product.
This guide eschews a rigid, templated approach in favor of a logical, problem-solving narrative that mirrors the real-world workflow of a senior application scientist. We will begin with a plausible synthetic pathway, as understanding the formation of a molecule provides crucial clues to its structure. Subsequently, we will delve into the core analytical techniques, demonstrating how their orthogonal data streams converge to provide an irrefutable structural assignment.
Synthesis Pathway: From Precursors to the Target Molecule
A probable and efficient synthesis of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride involves a nucleophilic substitution reaction between epichlorohydrin and an excess of isopropylamine. The dihydrochloride salt is then formed by treating the resulting free base with hydrochloric acid.
Proposed Synthetic Route
The reaction proceeds in two main steps:
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Ring-opening of Epichlorohydrin: Epichlorohydrin reacts with two equivalents of isopropylamine. The first equivalent opens the epoxide ring, and the second displaces the chlorine atom in a nucleophilic substitution. The use of excess isopropylamine helps to minimize the formation of dimeric and polymeric byproducts.
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Salt Formation: The resulting free base, 1,3-bis(isopropylamino)propan-2-ol, is then treated with two equivalents of hydrochloric acid in a suitable solvent, such as isopropanol or diethyl ether, to precipitate the dihydrochloride salt.
Experimental Protocol: Synthesis of 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride
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To a stirred solution of isopropylamine (4 equivalents) in ethanol at room temperature, slowly add epichlorohydrin (1 equivalent).
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After the initial exothermic reaction subsides, heat the mixture to reflux and maintain for 4-6 hours.
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Monitor the reaction by Thin Layer Chromatography (TLC) until the epichlorohydrin is consumed.
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Cool the reaction mixture and remove the excess isopropylamine and ethanol under reduced pressure.
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Dissolve the resulting crude oil in isopropanol.
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Cool the solution in an ice bath and slowly add a solution of concentrated hydrochloric acid (2.2 equivalents) in isopropanol.
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Stir the mixture for 1 hour, during which a white precipitate should form.
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Collect the precipitate by vacuum filtration, wash with cold isopropanol, and then with diethyl ether.
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Dry the solid under vacuum to yield 1,3-bis(isopropylamino)propan-2-ol dihydrochloride.
Spectroscopic and Spectrometric Analysis: A Multi-faceted Approach
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can map out the carbon-hydrogen framework of the molecule.
The ¹H NMR spectrum of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride is expected to exhibit signals corresponding to the different types of protons in the molecule. The presence of the dihydrochloride salt will cause a downfield shift of protons attached to or near the protonated amino groups.
Table 1: Predicted ¹H NMR Spectral Data for 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride (in D₂O)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment | Rationale |
| ~1.3 | Doublet | 12H | -CH(CH₃ )₂ | The six methyl protons of each of the two isopropyl groups are equivalent and are split by the adjacent methine proton. |
| ~3.2-3.4 | Multiplet | 4H | -CH₂ -NH₂⁺- | The four protons of the two methylene groups are diastereotopic and will appear as a complex multiplet. They are adjacent to the chiral center and the protonated nitrogen. |
| ~3.5 | Heptet | 2H | -CH (CH₃)₂ | The two methine protons of the isopropyl groups are each split by the six adjacent methyl protons. |
| ~4.3 | Multiplet | 1H | -CH(OH )- | This methine proton is at the chiral center and is coupled to the adjacent methylene protons. |
Experimental Protocol: ¹H NMR Spectroscopy
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Dissolve 5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).
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Transfer the solution to a 5 mm NMR tube.
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Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency of 400 MHz or higher.
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Process the spectrum, including Fourier transformation, phase correction, and baseline correction.
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Integrate the signals and determine the chemical shifts and coupling constants.
The ¹³C NMR spectrum will provide information on the number of non-equivalent carbon atoms and their chemical environment.
Table 2: Predicted ¹³C NMR Spectral Data for 1,3-Bis(isopropylamino)propan-2-ol Dihydrochloride (in D₂O)
| Chemical Shift (δ, ppm) | Assignment | Rationale |
| ~18 | -C H(CH₃)₂ | The methyl carbons of the isopropyl groups. |
| ~45 | -C H₂-NH₂⁺- | The methylene carbons adjacent to the protonated amino groups. |
| ~52 | -C H(CH₃)₂ | The methine carbons of the isopropyl groups. |
| ~65 | -C H(OH)- | The carbon bearing the hydroxyl group. |
Experimental Protocol: ¹³C NMR Spectroscopy
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Use the same sample prepared for ¹H NMR spectroscopy.
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Acquire the ¹³C NMR spectrum, typically with proton decoupling, on a spectrometer operating at a corresponding frequency (e.g., 100 MHz for a 400 MHz ¹H instrument).
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Process the spectrum to obtain the chemical shifts of the carbon signals.
Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern
Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers valuable information about its structural components. For the dihydrochloride salt, electrospray ionization (ESI) in positive ion mode is a suitable technique, which will typically show the protonated molecule of the free base.
Expected Mass Spectrometric Data:
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Molecular Ion: The ESI-MS spectrum is expected to show a prominent ion at m/z 175.18, corresponding to the protonated free base [C₉H₂₂N₂O + H]⁺.
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Fragmentation Pattern: The fragmentation of the molecular ion can provide further structural confirmation. Key expected fragments include:
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Loss of an isopropyl group, resulting in a fragment at m/z 132.
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Cleavage of the C-C bond adjacent to the nitrogen, leading to fragments characteristic of the isopropylamino moiety.
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Table 3: Predicted High-Resolution Mass Spectrometry Data
| Ion | Calculated m/z | Observed m/z |
| [M+H]⁺ | 175.1805 | ~175.18 |
Experimental Protocol: Mass Spectrometry
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Prepare a dilute solution of the sample in a suitable solvent, such as methanol or acetonitrile/water.
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Introduce the sample into the mass spectrometer via direct infusion or coupled to a liquid chromatograph (LC-MS).
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Acquire the mass spectrum in positive ion mode using electrospray ionization (ESI).
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Perform tandem mass spectrometry (MS/MS) on the molecular ion to induce fragmentation and obtain a fragment ion spectrum.
Infrared (IR) Spectroscopy: Identifying Functional Groups
Infrared spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule. The IR spectrum of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride will be characterized by absorptions corresponding to O-H, N-H, C-H, and C-N bonds.
Table 4: Predicted Infrared (IR) Absorption Bands
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| 3400-3200 | Broad, Strong | O-H stretch (alcohol) |
| 3000-2800 | Strong | C-H stretch (aliphatic) |
| 2700-2400 | Broad, Strong | N⁺-H stretch (secondary ammonium salt) |
| 1600-1500 | Medium | N-H bend (secondary amine) |
| 1100-1000 | Strong | C-O stretch (secondary alcohol) |
Experimental Protocol: Infrared Spectroscopy
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Prepare the sample as a KBr pellet or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.
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Record the IR spectrum over the range of 4000-400 cm⁻¹.
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Identify and assign the characteristic absorption bands.
X-ray Crystallography: The Definitive Solid-State Structure
When a single crystal of suitable quality can be obtained, X-ray crystallography provides the most definitive structural information, including bond lengths, bond angles, and the absolute stereochemistry in the solid state.[2] For 1,3-bis(isopropylamino)propan-2-ol dihydrochloride, a crystal structure would confirm the connectivity of the atoms and the conformation of the molecule in the crystal lattice.
Expected Crystallographic Data:
Experimental Protocol: X-ray Crystallography
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Grow single crystals of the compound, for example, by slow evaporation of a saturated solution in a suitable solvent system (e.g., ethanol/water).
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Mount a suitable crystal on a goniometer.
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Collect diffraction data using a single-crystal X-ray diffractometer.
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Solve and refine the crystal structure using appropriate software.
Integrated Data Analysis and Structure Confirmation
The final and most critical step in structure elucidation is the integration of all the analytical data. The proposed structure of 1,3-bis(isopropylamino)propan-2-ol dihydrochloride must be consistent with all the spectroscopic and spectrometric evidence.
The workflow for this integrated analysis is visualized in the following diagram:
